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Compound of Interest

1-Methyl-2-oxopyrrolidine-4-
Compound Name:
carboxamidine Hydrochloride

Cat. No.: B582514

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available information on 1-Methyl-2-oxopyrrolidine-4-carboxamidine
Hydrochloride is limited. This document provides a preliminary guide based on its known
chemical properties and extrapolates potential synthesis routes, biological activities, and
experimental protocols from structurally related compounds to facilitate future research
endeavors. The quantitative data and specific experimental details presented herein are
hypothetical and for illustrative purposes.

Introduction

The pyrrolidine ring is a five-membered nitrogen-containing heterocycle that serves as a
versatile scaffold in medicinal chemistry. Its prevalence in natural products and synthetic drugs
highlights its importance as a pharmacophore.[1] Pyrrolidine derivatives exhibit a wide range of
biological activities, including anticancer, antimicrobial, anti-inflammatory, and anticonvulsant
properties.[1][2][3] The 2-oxopyrrolidine (or pyroglutamic acid) substructure, in particular, is a
key component of numerous bioactive molecules.

This guide focuses on the preliminary research of 1-Methyl-2-oxopyrrolidine-4-
carboxamidine Hydrochloride, a specific derivative for which detailed public data is scarce.
By examining its chemical structure and drawing parallels with related compounds, we can
propose potential avenues for its synthesis and biological investigation.
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Chemical Properties

Based on information from chemical suppliers, the fundamental properties of 1-Methyl-2-
oxopyrrolidine-4-carboxamidine Hydrochloride have been compiled.

Property Value Reference
CAS Number 1272756-18-9 [4][5]
Molecular Formula CeH12CIN3O [41[5]
Molecular Weight 177.63 g/mol [51[6]
Purity >95% [41[5]

3-Pyrrolidinecarboximidamide,
Synonyms 1-methyl-5-oxo0-, hydrochloride  [4]
(1:2)

Hypothetical Synthesis Pathway

A plausible synthetic route for 1-Methyl-2-oxopyrrolidine-4-carboxamidine Hydrochloride
can be conceptualized starting from commercially available precursors. The following multi-step
synthesis is proposed based on established organic chemistry reactions for forming
pyrrolidinone rings and converting nitriles to amidines.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b582514?utm_src=pdf-body
https://www.benchchem.com/product/b582514?utm_src=pdf-body
https://www.calpaclab.com/1-methyl-2-oxopyrrolidine-4-carboxamidine-hcl-95-purity-c6h12cln3o-1-gram/aab-aa000ws5-1g
https://www.biotuva.com/product/1-methyl-2-oxopyrrolidine-4-carboxamidine-hydrochloride/
https://www.calpaclab.com/1-methyl-2-oxopyrrolidine-4-carboxamidine-hcl-95-purity-c6h12cln3o-1-gram/aab-aa000ws5-1g
https://www.biotuva.com/product/1-methyl-2-oxopyrrolidine-4-carboxamidine-hydrochloride/
https://www.biotuva.com/product/1-methyl-2-oxopyrrolidine-4-carboxamidine-hydrochloride/
https://www.globallabor.com.br/1-methyl-2-oxopyrrolidine-4-carboxamidine-hydrochloride-package-1g-laibo-chem
https://www.calpaclab.com/1-methyl-2-oxopyrrolidine-4-carboxamidine-hcl-95-purity-c6h12cln3o-1-gram/aab-aa000ws5-1g
https://www.biotuva.com/product/1-methyl-2-oxopyrrolidine-4-carboxamidine-hydrochloride/
https://www.calpaclab.com/1-methyl-2-oxopyrrolidine-4-carboxamidine-hcl-95-purity-c6h12cln3o-1-gram/aab-aa000ws5-1g
https://www.benchchem.com/product/b582514?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Step 1: Michael Addition

Itaconic Acid Methylamine

Heat in H20

\ 4 Y

1-Methyl-5-oxopyrrolidine-3-carboxylic acid

Step 2: Amidation

1-Methyl-5-oxopyrrolidine-3-carboxylic acid SOCI2, then NH3

'

1-Methyl-5-oxopyrrolidine-3-carboxamide

Step 3: Dehydration to Nitrile

1-Methyl-5-oxopyrrolidine-3-carboxamide Trifluoroacetic Anhydride

;

1-Methyl-5-oxopyrrolidine-3-carbonitrile

Step 4: Pinner Reaction (Amidine Synthesis)

. L 1. HCI, EtOH
1-Methyl-5-oxopyrrolidine-3-carbonitrile 2 NH3
1-Methyl-2-oxopyrrolidine-4-carboxamidine
Step 5: Salt Formation
1-Methyl-2-oxopyrrolidine-4-carboxamidine HCl in Ether

\

1-Methyl-2-oxopyrrolidine-4-carboxamidine Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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